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Compound of Interest

Compound Name: 3-Fluoro-2-nitrobenzoyl chloride

CAS No.: 1214343-72-2

Cat. No.: B1394087

Get Quote

Executive Summary
3-Fluoro-2-nitrobenzoyl chloride (CAS 667-27-6) serves as a "privileged scaffold" in the

synthesis of modern agrochemicals, specifically Protoporphyrinogen Oxidase (PPO) inhibiting

herbicides and Benzoylurea insect growth regulators (IGRs).[1]

Its utility stems from its unique trifunctional reactivity:

Acid Chloride (

): Highly reactive electrophile for rapid amide/ester formation.

Activated Fluorine (

): Susceptible to regioselective Nucleophilic Aromatic Substitution (

), activated by the ortho-nitro group.[1]

Nitro Group (
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): A latent amine functionality that allows for late-stage heterocycle construction (e.g., uracils,
quinazolinones).[1]

This guide details the handling, reactivity profiling, and validated protocols for utilizing this

intermediate in high-yield agrochemical synthesis.[1]

Chemical Profile & Physical Properties[2][3][4]
Property Specification Notes

IUPAC Name
3-Fluoro-2-nitrobenzoyl

chloride

CAS Number 667-27-6

Molecular Formula

Molecular Weight 203.55 g/mol

Physical State Low-melting solid / Liquid
Tends to supercool; melts ~35-

37°C.

Boiling Point ~125°C (at 10 mmHg)
Vacuum distillation

recommended.[1]

Solubility
DCM, THF, Toluene, Ethyl

Acetate

Reacts violently with

water/alcohols.

Stability Moisture Sensitive
Hydrolyzes to 3-fluoro-2-

nitrobenzoic acid.[1]

Reactivity Matrix & Strategic Planning
Successful synthesis requires sequencing reactions to exploit the reactivity hierarchy. The acid

chloride is the most reactive site, followed by the fluorine (via

), and finally the nitro group (via reduction).

Reactivity Hierarchy Diagram
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Caption: Sequential functionalization strategy. The acid chloride is typically engaged first to

anchor the scaffold, followed by fluorine displacement.

Application 1: Synthesis of Benzoylurea
Insecticides
Benzoylureas (e.g., analogs of Hexaflumuron) are chitin synthesis inhibitors.[2] The core

linkage is formed by reacting the benzoyl chloride with a phenylurea or by converting the

chloride to an isocyanate.

Protocol A: Direct Coupling with Phenylureas
Objective: Synthesize a generic benzoylurea scaffold (

).

Reagents:

3-Fluoro-2-nitrobenzoyl chloride (1.0 eq)[1]

4-Chlorophenylurea (1.0 eq) (Model nucleophile)[1]

Solvent: 1,2-Dichloroethane (DCE) or Toluene (Dry)[1]

Catalyst: Concentrated

(catalytic) or reflux conditions.

Step-by-Step Methodology:

Preparation: In a flame-dried 3-neck flask under
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, suspend 4-chlorophenylurea (10 mmol) in dry DCE (50 mL).

Addition: Add 3-Fluoro-2-nitrobenzoyl chloride (10.5 mmol) dropwise as a solution in DCE

(10 mL).

Reaction: Heat the mixture to reflux (83°C) for 6–12 hours.

Mechanistic Insight: The urea nitrogen is weakly nucleophilic. Thermal energy or acid

catalysis is required to drive the acylation and eliminate HCl.

Validation (In-Process Control):

TLC: Eluent 30% EtOAc/Hexane. The starting urea (polar) will disappear; the product is

significantly less polar.

Gas Evolution: Cessation of HCl gas evolution indicates completion.

Workup: Cool to RT. The product often precipitates. Filter and wash with cold hexane. If

soluble, strip solvent and recrystallize from Ethanol.

Application 2: Synthesis of PPO Inhibitor
Precursors ( Route)
This protocol demonstrates the regioselective displacement of the fluorine atom. In many

herbicide syntheses (e.g., Saflufenacil intermediates), the fluorine is replaced by a nucleophile

after the acid chloride has been converted to an ester or amide.

Protocol B: Regioselective Fluorine Displacement
Objective: Replace the C-3 Fluorine with a nucleophile (e.g., an amino ester or alcohol) while

preserving the nitro group.[1]

Reagents:

Methyl 3-fluoro-2-nitrobenzoate (Derived from the chloride via Methanol/TEA)[1]

Nucleophile: Methyl glycolate (or an amine)[1]
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Base:

(anhydrous)[1]

Solvent: DMF or NMP (Dry)[1]

Step-by-Step Methodology:

Esterification (Prerequisite): Dissolve 3-fluoro-2-nitrobenzoyl chloride in DCM. Add 1.1 eq

MeOH and 1.2 eq Triethylamine at 0°C. Stir 1h. Wash with water, dry, and concentrate to

yield the methyl ester.

Setup: Dissolve the methyl ester (10 mmol) in dry DMF (20 mL).

Nucleophile Addition: Add Methyl glycolate (11 mmol) and anhydrous

(15 mmol).

Reaction: Heat to 60–80°C for 4 hours.

Causality: The ortho-nitro group pulls electron density from the ring (inductive -I and

mesomeric -M effects), making the C-3 carbon highly electrophilic.[1] The para-carbonyl

(ester) provides additional activation.[1]

Validation:

Color Change: Reaction mixture typically deepens from pale yellow to orange/red

(formation of Meisenheimer complex intermediates).

HPLC/TLC: Monitor the shift of the UV-active peak.

Quench: Pour into ice water (100 mL). The product usually precipitates.

Isolation: Filter the solid. If oil forms, extract with Ethyl Acetate.

Synthesis Workflow Diagram
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Step 4: Cyclization
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Caption: General workflow for converting 3-fluoro-2-nitrobenzoyl chloride into heterocyclic

herbicides.

Safety & Handling Protocols
Hazard Class: Corrosive (Cat 1B), Lachrymator.[3]

Moisture Control: The acid chloride reacts instantly with ambient moisture to release HCl

gas.

Protocol: Always handle in a fume hood.[4] Store under nitrogen/argon. If the solid has

crusted white, it has hydrolyzed; redistill or recrystallize before use.

Quenching Spills: Do not add water directly to a large spill. Cover with solid sodium

bicarbonate (

) or dry sand first, then slowly dampen to neutralize.
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PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: 3-Fluoro-2-nitrobenzoyl Chloride in
Agrochemical Synthesis[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1394087/docs#application-note-3-fluoro-2-
nitrobenzoyl-chloride-in-agrochemical-synthesis-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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